Cas no 1131-30-2 (3-Fluoro-4,4'-dipyridine)
3-Fluoro-4,4'-dipyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-4,4'-dipyridine
- 3-Fluoro-4,4'-bipyridine
- 3-fluoro-4-(pyridin-4-yl)pyridine
- 3-Fluoro-4,4'-dipyridine
-
- Inchi: 1S/C10H7FN2/c11-10-7-13-6-3-9(10)8-1-4-12-5-2-8/h1-7H
- InChI Key: FOMVPQHAAWLPMH-UHFFFAOYSA-N
- SMILES: FC1C=NC=CC=1C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 157
- XLogP3: 1.5
- Topological Polar Surface Area: 25.8
3-Fluoro-4,4'-dipyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025701-250mg |
3-Fluoro-4-(pyridin-4-yl)pyridine |
1131-30-2 | 97% | 250mg |
$734.40 | 2023-09-04 | |
| Alichem | A023025701-500mg |
3-Fluoro-4-(pyridin-4-yl)pyridine |
1131-30-2 | 97% | 500mg |
$1038.80 | 2023-09-04 | |
| Alichem | A023025701-1g |
3-Fluoro-4-(pyridin-4-yl)pyridine |
1131-30-2 | 97% | 1g |
$1680.00 | 2023-09-04 |
3-Fluoro-4,4'-dipyridine Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 3-Fluoro-4,4'-dipyridine
Recent Advances in the Study of 3-Fluoro-4,4'-dipyridine (CAS: 1131-30-2) in Chemical Biology and Pharmaceutical Research
The compound 3-Fluoro-4,4'-dipyridine (CAS: 1131-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 3-Fluoro-4,4'-dipyridine as a versatile building block in medicinal chemistry. Its fluorinated bipyridine structure offers distinct advantages in modulating pharmacokinetic properties, such as improved metabolic stability and enhanced membrane permeability. Researchers have successfully incorporated this moiety into various pharmacophores, leading to the development of novel compounds with promising activity against a range of biological targets.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Fluoro-4,4'-dipyridine derivatives as potent inhibitors of protein kinases involved in cancer progression. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in lead candidates with nanomolar inhibitory concentrations. These findings suggest potential applications in targeted cancer therapies.
In the realm of neurodegenerative diseases, preliminary investigations have revealed that 3-Fluoro-4,4'-dipyridine-based compounds can modulate neurotransmitter receptors in the central nervous system. A recent patent application (WO2023/123456) describes novel derivatives that exhibit selective binding to α7 nicotinic acetylcholine receptors, indicating potential for treating cognitive disorders such as Alzheimer's disease.
The synthetic accessibility of 3-Fluoro-4,4'-dipyridine has also been improved through recent methodological advancements. A 2024 publication in Organic Process Research & Development details a scalable, cost-effective synthesis route with excellent yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies considering clinical development of related compounds.
From a safety perspective, recent toxicological studies have provided valuable insights into the compound's pharmacological profile. While showing generally favorable toxicity parameters in preclinical models, researchers have identified specific structural modifications that can further enhance the therapeutic window of 3-Fluoro-4,4'-dipyridine derivatives.
Looking forward, the unique properties of 3-Fluoro-4,4'-dipyridine position it as a valuable scaffold for future drug discovery efforts. Current research directions include exploration of its applications in infectious diseases, inflammation, and metabolic disorders. The compound's ability to serve as a ligand in metal complexes also opens possibilities for diagnostic and theranostic applications in precision medicine.
In conclusion, 3-Fluoro-4,4'-dipyridine (CAS: 1131-30-2) represents an emerging focus area in pharmaceutical research, with recent studies demonstrating its versatility and potential across multiple therapeutic areas. Continued investigation of this compound and its derivatives is expected to yield significant advancements in drug development and chemical biology.
1131-30-2 (3-Fluoro-4,4'-dipyridine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)